2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-4-21-17-8-6-5-7-16(17)19-18(20)12-15-10-9-13(2)14(3)11-15/h5-11H,4,12H2,1-3H3,(H,19,20)
• InChI Key: LZLAKFAQECOTFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide, also known as DMEA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMEA is a derivative of acetanilide and belongs to the class of N-arylacetamides.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide is not fully understood. However, it is believed that 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide exerts its therapeutic effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has also been shown to activate the peroxisome proliferator-activated receptor (PPAR), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has also been found to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has been shown to have analgesic effects by reducing the levels of pain mediators such as substance P.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high degree of purity. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide is also stable under normal laboratory conditions. However, 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has some limitations for lab experiments. It has low solubility in water, which limits its use in aqueous solutions. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide is also sensitive to light and air, which can affect its stability.

Future Directions

There are several future directions for the research on 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide. Further studies are needed to elucidate the mechanism of action of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide. The potential therapeutic applications of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide in the treatment of various diseases such as cancer, inflammation, and pain need to be explored further. The development of new derivatives of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide with improved pharmacological properties is also an area of future research. Additionally, the use of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide in combination with other drugs for synergistic effects needs to be investigated.
Conclusion:
In conclusion, 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has been found to have anti-cancer, anti-inflammatory, and analgesic effects. It is easy to synthesize and purify, and it has a high degree of purity. However, 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has some limitations for lab experiments. Further research is needed to explore the potential therapeutic applications of 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide and to develop new derivatives with improved pharmacological properties.

Synthesis Methods

2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide can be synthesized by the reaction of 3,4-dimethylphenylamine with 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions in an organic solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide.

Scientific Research Applications

2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has shown promising results in various scientific research studies. It has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and pain. 2-(3,4-dimethylphenyl)-N-(2-ethoxyphenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and analgesic effects.